Cas no 1140907-91-0 (Chloro(2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropylbiphenyl)gold(I))

• Product Name: Chloro(2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropylbiphenyl)gold(I)
• CAS No: 1140907-91-0
• MF: C₃₃H₅₃AuClP
• MW: 713.167242765427
• CID: 2602909
• PubChem ID: 329767031
• Update Time: 2025-11-02

Chloro(2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropylbiphenyl)gold(I) Chemical and Physical Properties

Names and Identifiers

• Me4-tert-butyl XPhos-AuCl
• Chloro(2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropylbiphenyl)gold(I)
• 1140907-91-0
• SY345966
• SCHEMBL19469285
• MFCD22417231
• Chloro(2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2 inverted exclamation mark ,4 inverted exclamation mark ,6 inverted exclamation mark -triisopropylbiphenyl)gold(I)
• Chloro(2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropylbiphenyl)gold(I), 97%

• MDL： MFCD22417231
• Inchi： 1S/C33H53P.Au.ClH/c1-19(2)26-17-27(20(3)4)30(28(18-26)21(5)6)29-24(9)22(7)23(8)25(10)31(29)34(32(11,12)13)33(14,15)16;;/h17-21H,1-16H3;;1H/q;+1;/p-1
• InChI Key： IVIUDGKUDMXYRK-UHFFFAOYSA-M
• SMILES： [Au]Cl.P(C1C(C)=C(C)C(C)=C(C)C=1C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 712.323911 g/mol
• Monoisotopic Mass: 712.323911 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 602
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 713.2
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 221-224 °C (decomposition)

Chloro(2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropylbiphenyl)gold(I) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Chloro(2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropylbiphenyl)gold(I)

Comprehensive Guide to Chloro(2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropylbiphenyl)gold(I) (CAS No. 1140907-91-0)

Chloro(2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropylbiphenyl)gold(I) is a highly specialized organogold compound with significant applications in modern chemistry. With the CAS number 1140907-91-0, this compound has garnered attention for its unique structural properties and catalytic potential. Researchers and industry professionals frequently search for gold(I) complexes, phosphine ligands, and organometallic catalysts, making this compound a subject of growing interest.

The molecular structure of Chloro(2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropylbiphenyl)gold(I) features a gold(I) center coordinated by a chloro ligand and a bulky phosphine ligand. The 2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropylbiphenyl ligand provides steric hindrance, which is crucial for stabilizing the gold(I) center and enhancing its reactivity. This structural feature is often explored in homogeneous catalysis and materials science.

One of the most prominent applications of Chloro(2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropylbiphenyl)gold(I) is in the field of catalysis. Gold(I) complexes are known for their ability to facilitate a variety of organic transformations, including cyclization reactions, hydroamination, and cross-coupling reactions. The sterically demanding ligand in this compound improves selectivity and efficiency, making it a valuable tool for synthetic chemists.

Recent trends in green chemistry have also highlighted the potential of gold(I) catalysts due to their ability to operate under mild conditions. Researchers are increasingly investigating sustainable catalytic processes, and compounds like Chloro(2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropylbiphenyl)gold(I) are at the forefront of this movement. The compound's stability and reactivity make it a candidate for environmentally friendly synthesis.

In addition to catalysis, Chloro(2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropylbiphenyl)gold(I) has applications in materials science. Gold(I) complexes are studied for their luminescent properties, which are useful in OLEDs (organic light-emitting diodes) and sensors. The bulky ligand in this compound can influence the photophysical properties, offering tunability for specific applications.

The synthesis of Chloro(2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropylbiphenyl)gold(I) typically involves the reaction of a gold(I) precursor with the corresponding phosphine ligand. The process requires careful control of conditions to ensure high yield and purity. Researchers often search for synthetic protocols and handling precautions for such specialized compounds.

Market demand for gold-based catalysts and advanced materials is on the rise, driven by industries such as pharmaceuticals, electronics, and renewable energy. Chloro(2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropylbiphenyl)gold(I) is part of this growing market, with suppliers and manufacturers catering to research and industrial needs.

For those working with Chloro(2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropylbiphenyl)gold(I), it is essential to consider storage and handling. The compound should be stored under inert conditions to prevent decomposition. Proper laboratory safety measures must be followed to ensure safe usage.

In summary, Chloro(2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropylbiphenyl)gold(I) (CAS No. 1140907-91-0) is a versatile and valuable compound in modern chemistry. Its applications in catalysis, materials science, and green chemistry make it a subject of ongoing research and industrial interest. As the demand for efficient and sustainable chemical processes grows, this compound is likely to play an increasingly important role.